Cas no 586333-35-9 (1H-Pyrazole, 5-(3-bromophenyl)-1-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 5-(3-bromophenyl)-1-phenyl-3-(trifluoromethyl)-
• CAS No: 586333-35-9
• MF: C₁₆H₁₀BrF₃N₂
• MW: 367.163213253021
• CID: 1610963
• Update Time: 2024-09-12

1H-Pyrazole, 5-(3-bromophenyl)-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(3-bromophenyl)-1-phenyl-3-(trifluoromethyl)-

• Inchi： 1S/C16H10BrF3N2/c17-12-6-4-5-11(9-12)14-10-15(16(18,19)20)21-22(14)13-7-2-1-3-8-13/h1-10H
• InChI Key： RYLOCWJPWJOYQY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=CC(Br)=C2)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 365.998

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 417.2±45.0 °C(Predicted)
• PSA: 17.82
• pka: -3.69±0.10(Predicted)